Cas no 15403-39-1 (Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis-)

• Product Name: Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis-
• CAS No: 15403-39-1
• MF: C₁₉H₂₀O₆
• MW: 344.358506202698
• CID: 96468
• PubChem ID: 10688797
• Update Time: 2025-04-18

Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis-
• 4-[3-(4-hydroxyphenyl)-2,4,8,10-tetraoxaspiro[5.5]undecan-9-yl]phenol
• DTXSID20443571
• 15403-39-1
• SCHEMBL6132176

• Inchi： 1S/C19H20O6/c20-15-5-1-13(2-6-15)17-22-9-19(10-23-17)11-24-18(25-12-19)14-3-7-16(21)8-4-14/h1-8,17-18,20-21H,9-12H2
• InChI Key： YAKHVJDQSISJOS-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)OCC2(COC(C3C=CC(=CC=3)O)OC2)C1

Computed Properties

• Exact Mass: 344.12598835g/mol
• Monoisotopic Mass: 344.12598835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 77.4Ų